Cas no 15911-72-5 (tert-butyl 2-aminobutanoate)

tert-butyl 2-aminobutanoate structure

Product Name:tert-butyl 2-aminobutanoate

CAS No:15911-72-5

Molecular Formula:C₈H₁₇NO₂

Molecular Weight:159.22608

MDL:MFCD12766685

CID:1337861

PubChem ID:13283519

tert-butyl 2-aminobutanoate Properties

Names and Identifiers

- Butanoic acid, 2-amino-, 1,1-dimethylethyl ester
- tert-butyl 2-aminobutanoate
- tert-butyl2-aminobutanoate
- 15911-72-5
- DTXSID70534600
- CS-0296145
- EN300-266567
- AB88827
- UZHNWSLHLJLEAZ-UHFFFAOYSA-N
- SCHEMBL78924
- DA-09749
- tert-butyl (2R)-2-aminobutanoate hydrochloride
- tert-butyl 2-amino-butanoate
- +Expand
- MDL： MFCD12766685
- InChIKey： UZHNWSLHLJLEAZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H17NO2/c1-5-6(9)7(10)11-8(2,3)4/h6H,5,9H2,1-4H3
- SMILES： CCC(C(=O)OC(C)(C)C)N

Computed Properties

Exact Mass: 159.12601
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 159.125928785g/mol
Heavy Atom Count: 11
Complexity: 138
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.32

tert-butyl 2-aminobutanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001QYW-250mg	Butanoic acid, 2-amino-, 1,1-dimethylethyl ester	15911-72-5	97%	250mg	$213.00	2024-06-20
A2B Chem LLC	AA80808-250mg	tert-Butyl 2-aminobutanoate	15911-72-5	97%	250mg	$235.00	2024-04-20
Aaron	AR001R78-250mg	Butanoic acid, 2-amino-, 1,1-dimethylethyl ester	15911-72-5	97%	250mg	$240.00
Chemenu	CM434315-250mg	Butanoic acid, 2-amino-, 1,1-dimethylethyl ester	15911-72-5	95%+	250mg	$355
Enamine	EN300-266567-0.05g	tert-butyl 2-aminobutanoate	15911-72-5		0.05g	$612.0	2023-09-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1366815-50mg	Tert-butyl 2-aminobutanoate	15911-72-5	98%	50mg	￥16304

tert-butyl 2-aminobutanoate Related Literature

1. Contents list

CrystEngComm, 2016,18, 5055-5061
2. Contents list

Dalton Trans., 2021,50, 5993-6002
3. Preparation of hyaluronic acid nanoparticlesvia hydrophobic association assisted chemical cross-linking—an orthogonal modular approach†

Xia Yang,Sujit Kootala,Jöns Hilborn,Dmitri A. Ossipov Soft Matter, 2011,7, 7517-7525
4. Morphology of all-polymer solar cells

Christopher R. McNeill Energy Environ. Sci., 2012,5, 5653-5667
5. pH-sensitive zwitterionic polycarboxybetaine as a potential non-viral vector for small interfering RNA delivery

Jun Yang,Yan Li,Xin Zhang RSC Adv., 2020,10, 45059-45066
6. Assembly of two novel 3D organic–inorganic hybrids based on Keggin-type polyoxometalates: syntheses, crystal structures and properties†

En-Long Zhou,Chao Qin,Xin-Long Wang,Kui-Zhan Shao,Zhong-Min Su CrystEngComm, 2016,18, 6370-6377
7. The “silent CO”: a new technique for calculating transition metal carbonyl force fields†

John A. Timney,James J. Turner Dalton Trans., 2022,51, 1434-1445
8. Amino-acids and peptides. Part IX. Some neighbouring-group amino–amide and hydroxy–amide interactions

J. Chem. Soc. C, 1969, 1358-1363
9. High Q-factor plasmonic resonators in continuous graphene excited by insulator-covered silicon gratings

Yuan Zhao,Guanxiong Chen,Zhuchen Tao,Chunyu Zhang,Yanwu Zhu RSC Adv., 2014,4, 26535-26542
10. Acrylamide risk in food products: The shortbread case study

O. Marconi,E. Bravi,G. Perretti,R. Martini,L. Montanari,P. Fantozzi Anal. Methods, 2010,2, 1686-1691

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